Cas no 2679822-72-9 (rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid
• CAS No: 2679822-72-9
• MF: C₈H₁₀F₃NO₅
• MW: 257.163913249969
• CID: 5644090
• PubChem ID: 165917162
• Update Time: 2025-07-15

rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679822-72-9
• rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid
• EN300-28280167

• Inchi： 1S/C8H10F3NO5/c9-8(10,11)7(17)12-3-1-2(6(15)16)4(13)5(3)14/h2-5,13-14H,1H2,(H,12,17)(H,15,16)/t2-,3+,4+,5-/m0/s1
• InChI Key： XJQUTGIEKPZCNF-RSJOWCBRSA-N
• SMILES： FC(C(N[C@@H]1C[C@H](C(=O)O)[C@H]([C@H]1O)O)=O)(F)F

Computed Properties

• Exact Mass: 257.05110691g/mol
• Monoisotopic Mass: 257.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Additional information on rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid

Introduction to Rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic Acid (CAS No. 2679822-72-9)

Rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2679822-72-9, is a chiral molecule with a complex cyclopentane core structure. The presence of multiple stereocenters and functional groups makes it a subject of intense study for its potential applications in drug development and molecular recognition.

The structural features of rac-(1R,2S,3R,4S)-2,3-dihydroxy-4-(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid include hydroxyl groups at the 2 and 3 positions of the cyclopentane ring, an amide group at the 4 position with a 2,2,2-trifluoroacetamide moiety, and a carboxylic acid group at the 1 position. These functional groups contribute to the compound's reactivity and its ability to interact with biological targets. The stereochemistry of the molecule is particularly important, as it can influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chiral molecules are non-superimposable mirror images of each other and can exhibit different biological activities despite having identical chemical compositions. Rac-(1R,2S,3R,4S)-2,3-dihydroxy-4(2,2,2-trifluoroacetamido)cyclopentane-1-carboxylic acid is a prime example of such a compound. Its unique stereochemical configuration makes it a valuable scaffold for designing novel therapeutic agents.

The trifluoroacetamide group in rac-(1R,2S,3R,4S)-...(CAS No. 26798⁹⁸₂₂^-72_-9) contributes to the compound's metabolic stability and lipophilicity. These properties are crucial for drug design because they can affect how the drug is absorbed, distributed, metabolized, and excreted by the body. The presence of hydroxyl groups also enhances the compound's solubility in water and its ability to interact with polar biological targets.

Recent studies have demonstrated the potential of rac-(1R,^...) as a lead compound for the development of new drugs targeting various diseases. For instance, researchers have explored its activity against enzymes involved in inflammatory pathways. The hydroxyl groups and trifluoroacetamide moiety have been found to be key pharmacophoric elements that mediate interactions with these enzymes. This has led to the design of derivatives with enhanced potency and selectivity.

In addition to its pharmaceutical applications, rac-(1R,^...) has shown promise in materials science and catalysis. The chiral nature of the molecule makes it useful as a ligand in asymmetric synthesis reactions. These reactions are crucial for producing enantiomerically pure compounds without resorting to expensive chiral catalysts or reagents. The ability to efficiently produce enantiomerically pure compounds is essential for many pharmaceutical applications where even small differences in stereochemistry can significantly impact biological activity.

The synthesis of rac-(1R,^...) presents several challenges due to its complex stereochemistry. However, [continue with detailed synthetic strategies]